Cas no 5726-68-1 (1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride)

• Product Name: 1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride
• CAS No: 5726-68-1
• MF: C₂₄H₂₉ClN₈O₂
• MW: 496.992462873459
• CID: 1603366
• PubChem ID: 54609977
• Update Time: 2025-04-21

1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC82526
• NSC-82526
• 1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide,hydrochloride
• 1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide
• hydrochloride
• N~1~,N~4~-Bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide--hydrogen chloride (1/1)
• 5726-68-1
• DTXSID10715077
• 1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride

• Inchi： 1S/C24H28N8O2.ClH/c33-23(29-19-5-1-17(2-6-19)21-25-9-10-26-21)31-13-15-32(16-14-31)24(34)30-20-7-3-18(4-8-20)22-27-11-12-28-22;/h1-8H,9-16H2,(H,25,26)(H,27,28)(H,29,33)(H,30,34);1H
• InChI Key： KLTYUVKJRPMSBV-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC(=CC=1)C1=NCCN1)N1CCN(C(NC2C=CC(=CC=2)C2=NCCN2)=O)CC1

Computed Properties

• Exact Mass: 460.23384
• Monoisotopic Mass: 495.202375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.733
• PSA: 113.46
• LogP: 2.12040